N-[1-[2-(2-Methoxyphenyl)acetyl]piperidin-4-yl]prop-2-enamide

• IUPAC Name: N-[1-[2-(2-methoxyphenyl)acetyl]piperidin-4-yl]prop-2-enamide
• InChI: InChI=1S/C17H22N2O3/c1-3-16(20)18-14-8-10-19(11-9-14)17(21)12-13-6-4-5-7-15(13)22-2/h3-7,14H,1,8-12H2,2H3,(H,18,20)
• InChI Key: PFKCXTALYPWVTF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCC(CC2)NC(=O)C=C
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol
• CAS No.: 2411256-73-8

Description

N-[1-[2-(2-Methoxyphenyl)acetyl]piperidin-4-yl]prop-2-enamide, commonly known as MPAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. MPAA is a piperidine derivative that has been synthesized through a series of chemical reactions.

Mechanism of Action

The mechanism of action of MPAA is not fully understood, but it is believed to act on the GABAergic system in the brain. MPAA has been found to enhance the activity of GABA-A receptors, which are responsible for inhibitory neurotransmission in the brain. This results in a decrease in neuronal excitability, leading to its potential therapeutic effects.
Biochemical and Physiological Effects:
MPAA has been found to have various biochemical and physiological effects. It has been found to decrease the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. MPAA has also been found to decrease the production of reactive oxygen species and increase the activity of antioxidant enzymes. In animal models of Parkinson's disease, MPAA has been found to increase the levels of dopamine in the brain, leading to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPAA in lab experiments is its potential therapeutic properties, which can be studied for various diseases and disorders. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to design experiments to study its effects.

Future Directions

There are various future directions for the research of MPAA. One area of research is the study of its potential therapeutic effects in various diseases and disorders, such as Parkinson's disease, Alzheimer's disease, and anxiety disorders. Another area of research is the study of its mechanism of action, which can help in the development of more effective therapies. Additionally, the synthesis of analogs of MPAA can be studied to improve its therapeutic properties.

Synthesis Methods

The synthesis of MPAA involves a series of chemical reactions that require the use of various reagents and solvents. The first step involves the reaction of 2-methoxybenzoyl chloride with piperidine in the presence of a base to form 1-(2-methoxybenzoyl)piperidine. This compound is then reacted with propargyl bromide in the presence of a base to form N-[1-(2-methoxybenzoyl)piperidin-4-yl]prop-2-yn-1-amine. Finally, this compound is reacted with acetic anhydride in the presence of a catalyst to form MPAA.

Scientific Research Applications

MPAA has been found to have potential therapeutic properties in various scientific research studies. It has been studied for its anti-inflammatory, analgesic, and anxiolytic effects. MPAA has also been found to have a neuroprotective effect in animal models of Parkinson's disease.